Cas no 14689-97-5 (Ethane,1,1-bis(2-chloroethoxy)-)

• Product Name: Ethane,1,1-bis(2-chloroethoxy)-
• CAS No: 14689-97-5
• MF: C₆H₁₂Cl₂O₂
• MW: 187.064280509949
• CID: 147902
• PubChem ID: 236453
• Update Time: 2025-04-19

Ethane,1,1-bis(2-chloroethoxy)- Chemical and Physical Properties

Names and Identifiers

• Ethane,1,1-bis(2-chloroethoxy)-
• Ethane, 1,1'-(ethylidene)bis(oxy)bis(2-chloro-
• 1,1'-(Ethylidene)bis(oxy)bis(2-chloroethane)
• 1,1-Bis(2-chloroethoxy)ethane
• 2,2-Di-(2'-chloroethoxy)-ethane
• 2,2'-dichlorodiethyl ethanal
• Di(2-chloroethyl)acetal
• Ethane,-1,1-di(2-chloroehtoxy)
• BRN 1699150
• 2,2'-Dichlorodiethyl ethanol
• Ethane,1'-[ethylidenebis(oxy)]bis[2-chloro-
• 14689-97-5
• Acetaldehyde, bis(2-chloroethyl) acetal
• NSC38980
• NSC-38980
• Acetaldehyde, bis(2-chloroethyl) acetal (6CI,7CI,8CI)
• AI3-15730
• 4-01-00-03104 (Beilstein Handbook Reference)
• 1,1'-[ethylidenebis(oxy)]bis[2-chloro-ethane]
• DTXSID50163538
• Ethane, 1,1-bis(2-chloroethoxy)-
• Ethane,1'-(ethylidene)bis(oxy)bis(2-chloro-
• SCHEMBL40453
• Di(2-chloroethyl) acetal
• NSC 38980
• KHNOWHUSVXGGLG-UHFFFAOYSA-N
• Ethane, 1,1-bis(2-choroethoxy)-

• Inchi： 1S/C6H12Cl2O2/c1-6(9-4-2-7)10-5-3-8/h6H,2-5H2,1H3
• InChI Key： KHNOWHUSVXGGLG-UHFFFAOYSA-N
• SMILES： ClCCOC(C)OCCCl

Computed Properties

• Exact Mass: 240.17262
• Monoisotopic Mass: 186.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 62.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 27.69
• LogP: 1.84320